N'-[4-(benzyloxy)-3-ethoxybenzyl]-N,N-dimethyl-1,2-ethanediamine dihydrochloride

• IUPAC Name: N-[(3-ethoxy-4-phenylmethoxyphenyl)methyl]-N',N'-dimethylethane-1,2-diamine;dihydrochloride
• InChI: InChI=1S/C20H28N2O2.2ClH/c1-4-23-20-14-18(15-21-12-13-22(2)3)10-11-19(20)24-16-17-8-6-5-7-9-17;;/h5-11,14,21H,4,12-13,15-16H2,1-3H3;2*1H
• InChI Key: DDOHINNZWBJWSJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)CNCCN(C)C)OCC2=CC=CC=C2.Cl.Cl
• Molecular Formula: C20H30Cl2N2O2
• Molecular Weight: 401.4 g/mol

Description

N'-[4-(benzyloxy)-3-ethoxybenzyl]-N,N-dimethyl-1,2-ethanediamine dihydrochloride, also known as BEEED, is a chemical compound that has been extensively studied for its potential applications in scientific research. BEEED is a member of the family of ethylenediamine derivatives, which are widely used in organic synthesis and medicinal chemistry due to their versatile chemical properties.

Mechanism of Action

The exact mechanism of action of N'-[4-(benzyloxy)-3-ethoxybenzyl]-N,N-dimethyl-1,2-ethanediamine dihydrochloride is not fully understood, but it is believed to act as a modulator of the neurotransmitter system in the brain. Specifically, this compound has been shown to increase the levels of acetylcholine, dopamine, and norepinephrine in the brain, which are all important neurotransmitters involved in regulating mood, cognition, and behavior.
Biochemical and Physiological Effects:
In addition to its effects on the central nervous system, this compound has also been shown to have other biochemical and physiological effects. For example, it has been shown to have antioxidant properties and to protect against oxidative stress-induced damage. It has also been shown to have anti-inflammatory effects and to modulate the immune system.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N'-[4-(benzyloxy)-3-ethoxybenzyl]-N,N-dimethyl-1,2-ethanediamine dihydrochloride in scientific research is its versatility. It can be easily synthesized in the lab and has a wide range of potential applications due to its effects on the central nervous system and other physiological systems. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments that specifically target its effects.

Future Directions

There are many potential future directions for research on N'-[4-(benzyloxy)-3-ethoxybenzyl]-N,N-dimethyl-1,2-ethanediamine dihydrochloride. One area of interest is its potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to fully understand its mechanism of action and to develop more specific and targeted experiments to study its effects. Finally, there is potential for the development of new derivatives of this compound with enhanced properties for use in scientific research.

Synthesis Methods

N'-[4-(benzyloxy)-3-ethoxybenzyl]-N,N-dimethyl-1,2-ethanediamine dihydrochloride can be synthesized through a multi-step process starting from commercially available starting materials. The first step involves the reaction of 4-hydroxy-3-ethoxybenzyl alcohol with benzyl bromide to form 4-(benzyloxy)-3-ethoxybenzyl bromide. This intermediate is then reacted with N,N-dimethylethylenediamine in the presence of a base to form this compound as a dihydrochloride salt.

Scientific Research Applications

N'-[4-(benzyloxy)-3-ethoxybenzyl]-N,N-dimethyl-1,2-ethanediamine dihydrochloride has been studied extensively for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have significant effects on the central nervous system, including enhancing cognitive function and reducing anxiety and depression-like behaviors in animal models.